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Compound of Interest

Compound Name: Paniculidine C

Cat. No.: B15590944 Get Quote

Disclaimer: Specific disposal instructions for Paniculidine C are not readily available in

published safety data sheets (SDS) or regulatory guidelines. Therefore, this document provides

a set of procedural recommendations based on a precautionary approach, treating

Paniculidine C as a potentially hazardous substance in line with standard laboratory safety

practices for compounds with unknown toxicological and environmental profiles. All procedures

must be conducted in consultation with your institution's Environmental Health and Safety

(EHS) department to ensure full compliance with local, state, and federal regulations.

Essential Safety and Handling
Before initiating any disposal procedures, it is critical to wear appropriate Personal Protective

Equipment (PPE), including chemical-resistant nitrile gloves, a lab coat, and safety goggles. All

handling of Paniculidine C, especially in its pure oil form, and the preparation of its waste

should be performed inside a certified chemical fume hood to prevent inhalation or accidental

contact.

Chemical and Physical Properties
Understanding the known properties of Paniculidine C is essential for selecting compatible

waste containers and decontamination solvents.
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Property Data Reference

CAS Number 97399-95-6 [1]

Molecular Formula C₁₃H₁₇NO [1]

Formula Weight 203.28 g/mol [1]

Physical Form Oil [1][2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[1][2]

Experimental Protocols for Disposal
The following step-by-step protocols are provided for managing different types of waste

streams containing Paniculidine C. The guiding principle is to manage all Paniculidine C
waste as hazardous chemical waste.[3][4]

Protocol 1: Disposal of Unused or Expired Paniculidine
C (Pure Oil)

Containment: Keep the Paniculidine C in its original, sealed container. Ensure the container

is in good condition and not leaking.

Labeling: Affix a "Hazardous Waste" label directly to the container.[5] The label must include:

The words "Hazardous Waste."

Chemical Name: "Paniculidine C" (avoid abbreviations).

Researcher's Name and Contact Information.

Storage: Place the labeled container in a designated Satellite Accumulation Area (SAA).[4][6]

The SAA must be a secure, well-ventilated area, away from incompatible materials. The

waste must be stored within secondary containment (e.g., a chemical-resistant tray or tub).
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Pickup: Arrange for disposal through your institution's EHS department. Do not exceed

institutional time or quantity limits for waste storage (e.g., 55 gallons total hazardous waste

or 1 quart of acutely hazardous waste).[4]

Protocol 2: Disposal of Liquid Waste Containing
Paniculidine C
This protocol applies to solutions from experiments, solvent rinses, and other liquid mixtures

containing Paniculidine C. Never dispose of chemical waste down the drain.[3][4]

Container Selection: Choose a leak-proof, sealable container made of a material chemically

compatible with all components of the waste stream (e.g., a high-density polyethylene

(HDPE) carboy for organic solvent waste).

Segregation: Do not mix incompatible waste streams.[6] Collect waste containing

Paniculidine C dissolved in halogenated solvents separately from non-halogenated solvent

waste.

Labeling: As soon as the first drop of waste is added, label the container with a "Hazardous

Waste" tag.[3] List all chemical constituents, including solvents and Paniculidine C, with

their approximate percentages. Keep a running log of added contents.

Collection and Storage: Keep the waste container tightly sealed except when adding waste.

[4][6] Store it in the designated SAA with secondary containment.

Pickup: Once the container is full or reaches its storage time limit, schedule a pickup with

your EHS office.

Protocol 3: Disposal of Contaminated Solid Waste
This protocol covers disposable labware (pipette tips, tubes), used PPE (gloves, absorbent

pads), and other solid materials contaminated with Paniculidine C.

Containment: Collect all contaminated solid waste in a designated, leak-proof container lined

with a heavy-duty plastic bag. A sealable bucket or a labeled cardboard box designed for

solid chemical waste is appropriate.
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Segregation: Ensure no free liquids are placed in the solid waste container. Sharps (needles,

scalpels) must be disposed of in a separate, puncture-resistant sharps container labeled as

hazardous chemical waste.

Labeling: Clearly label the container "Hazardous Waste" and specify the contents (e.g.,

"Solid Debris contaminated with Paniculidine C").

Storage and Pickup: Store the sealed container in the SAA and arrange for EHS pickup.

Protocol 4: Decontamination of Empty Paniculidine C
Containers and Glassware
An "empty" container that held a hazardous chemical must be properly decontaminated before

it can be disposed of as regular trash or recycled.[3]

Initial Rinse (Triple Rinse Method):

Select a solvent in which Paniculidine C is soluble (e.g., acetone, ethyl acetate).[1][2]

Rinse the container or glassware with a small amount of the chosen solvent.

Pour the resulting solvent rinse (now considered hazardous liquid waste) into your

designated liquid hazardous waste container (see Protocol 2).[3]

Repeat: Perform the rinse two more times, collecting all rinsate as hazardous waste.

Final Disposal: After the triple rinse, deface or remove the original chemical label on the

container.[3] The decontaminated container may now be disposed of in the appropriate

regular trash or glass recycling bin, according to institutional policy.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Paniculidine C waste, emphasizing safety and compliance.
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Identify Paniculidine C Waste Stream

What is the waste type?

Unused / Expired
Paniculidine C (Oil)

  Pure Compound

Liquid Waste
(Solutions, Rinsate)

  Solution

Contaminated Solids
(PPE, Labware)

  Contaminated Item

Contain in Original
or Compatible Container

Collect in Segregated,
Compatible Waste Carboy

Collect in Lined,
Sealed Container

Label with 'Hazardous Waste' Tag
List All Constituents

Date and Sign

Store in Designated SAA
with Secondary Containment

Contact EHS for Pickup
and Final Disposal

Click to download full resolution via product page

Caption: Paniculidine C Waste Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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